Cas no 77177-20-9 ((1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol)
77177-20-9 structure
Product Name:(1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol
CAS No:77177-20-9
MF:C11H13N3O2
MW:219.239822149277
CID:3103113
PubChem ID:5200215
Update Time:2025-04-21
(1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol Chemical and Physical Properties
Names and Identifiers
-
- (1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol
- AKOS005620440
- STK785154
- 1-benzyl-4,5-di(hydroxymethyl)-1H-[1,2,3]triazole
- [1-benzyl-5-(hydroxymethyl)triazol-4-yl]methanol
- RUDYGYNIIYYREE-UHFFFAOYSA-N
- [1-Benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]methanol
- 77177-20-9
- 1H-1,2,3-Triazole-4,5-dimethanol, 1-(phenylmethyl)-
- (1-benzyl-1{H}-1,2,3-triazole-4,5-diyl)dimethanol
-
- Inchi: 1S/C11H13N3O2/c15-7-10-11(8-16)14(13-12-10)6-9-4-2-1-3-5-9/h1-5,15-16H,6-8H2
- InChI Key: RUDYGYNIIYYREE-UHFFFAOYSA-N
- SMILES: OCC1=C(CO)N=NN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 219.100776666Da
- Monoisotopic Mass: 219.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 71.2Ų
(1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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